N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide

• IUPAC Name: N-benzyl-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-methylsulfonylbenzamide
• InChI: InChI=1S/C24H22N2O5S2/c1-30-18-13-14-19(31-2)22-21(18)25-24(32-22)26(15-16-9-5-4-6-10-16)23(27)17-11-7-8-12-20(17)33(3,28)29/h4-14H,15H2,1-3H3
• InChI Key: VZXVDWDLVDOZRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=C3)C(=O)C4=CC=CC=C4S(=O)(=O)C
• Molecular Formula: C24H22N2O5S2
• Molecular Weight: 482.6 g/mol
• CAS No.: 941878-03-1

Description

N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C24H22N2O5S2 and its molecular weight is 482.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Evaluation

N-benzyl-N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(methylsulfonyl)benzamide and its derivatives have been investigated for their potential anticancer properties. A study by Ravinaik et al. (2021) synthesized a series of related compounds, evaluating their effectiveness against various cancer cell lines, including breast, lung, colon, and ovarian cancer. The results demonstrated moderate to excellent anticancer activity, with some compounds showing higher efficacy than the reference drug etoposide (Ravinaik et al., 2021).

Antimicrobial and Antifungal Activity

Compounds related to this compound have been explored for their antimicrobial and antifungal properties. Chawla (2016) reported the synthesis of thiazole derivatives showing promising antimicrobial activity against various gram-positive and gram-negative bacterial species, as well as antifungal activity against species like Candida albicans and Aspergillus niger (Chawla, 2016).

Electrophysiological Activity

A study by Morgan et al. (1990) explored the cardiac electrophysiological activity of N-substituted imidazolylbenzamides, closely related to the compound . The compounds demonstrated potency comparable to N-[2-(diethylamino)ethyl]-4-[(methylsulfonyl)amino]benzamide, a selective class III agent, indicating potential applications in treating arrhythmias (Morgan et al., 1990).

Synthesis and Biochemical Properties

Several studies have focused on the synthesis and characterization of benzamide derivatives. Research by Narayana et al. (2004) and Yadav and Ballabh (2020) highlights the synthesis process and the role of non-covalent interactions in the behavior of these compounds (Narayana et al., 2004); (Yadav & Ballabh, 2020).